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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555 Get Quote

Introduction

Le cuivrage au cyanure est un procédé de galvanoplastie fondamental et largement utilisé,

apprécié pour sa capacité à produire des dépôts de cuivre ductiles, à grain fin et dotés d'une

excellente adhérence sur une variété de substrats, y compris les aciers et les alliages de zinc.

[1][2][3] Ces bains alcalins sont particulièrement indispensables comme sous-couche (couche

de "strike") avant l'application d'autres dépôts métalliques, tels que le nickel, l'argent ou l'or,

notamment sur des métaux de base qui seraient attaqués par les bains de cuivrage acides.[1]

Le procédé tire parti de la capacité du cyanure à complexer les ions cuivre, abaissant ainsi le

potentiel de réduction du métal et permettant un dépôt uniforme même sur des pièces de

géométrie complexe.[2][3]

Les applications des revêtements de cuivre obtenus par bain cyanuré sont à la fois techniques

et décoratives. Elles incluent la protection contre la corrosion, l'amélioration de la conductivité

électrique et thermique, la préparation de surface pour des traitements ultérieurs et l'obtention

de finitions esthétiques pour des articles de quincaillerie, de bijouterie ou d'horlogerie.[1][4][5]

[6]

Rôle des Composants du Bain
La performance d'un bain de cuivrage cyanuré dépend de l'équilibre précis de ses constituants
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Cyanure de Cuivre (CuCN) : C'est la source principale d'ions cuivre (monovalents, Cu⁺)

dans la solution.[1][2] Insoluble dans l'eau, il est dissous par complexation avec un excès de

cyanure alcalin.[1][7]

Cyanure de Sodium (NaCN) ou de Potassium (KCN) : Ces sels alcalins agissent comme

agents complexants pour solubiliser le cyanure de cuivre, formant principalement l'ion

dicyanocuprate(I) [Cu(CN)₂]⁻ et tricyanocuprate(I) [Cu(CN)₃]²⁻.[1][8] Un excès, appelé

"cyanure libre", est crucial pour assurer la bonne dissolution des anodes en cuivre et pour

obtenir un dépôt de qualité.[1][9] Les sels de potassium sont souvent préférés car ils offrent

une meilleure solubilité et conductivité.[7]

Hydroxyde de Sodium (NaOH) ou de Potassium (KOH) : Ajoutés pour augmenter la

conductivité de l'électrolyte, maintenir un pH alcalin stable (généralement entre 11 et 13) et

réduire la décomposition des cyanures.[1][10]

Carbonates (Na₂CO₃ ou K₂CO₃) : Se forment naturellement par décomposition du cyanure

ou peuvent être ajoutés. Une concentration modérée peut être bénéfique, mais un excès

augmente la résistance du bain et peut passiver les anodes.[2]

Sels de Rochelle (Tartrate de Sodium et de Potassium) : Souvent utilisés comme additif pour

affiner le grain du dépôt, améliorer la corrosion des anodes et limiter les effets des impuretés

métalliques.[1][11]

Additifs et brillanteurs : Des composés organiques brevetés sont fréquemment ajoutés pour

améliorer la brillance, le pouvoir nivelant et l'uniformité du dépôt.[12]

Données Quantitatives
Les tables suivantes résument les compositions et les paramètres opératoires typiques pour

différents types de bains de cuivrage au cyanure.

Tableau 1 : Compositions Typiques des Bains de Cuivrage au Cyanure
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Composant Bain de Strike (g/L)
Bain Haute Vitesse
(g/L)

Bain en Tonneau
(g/L)

Cyanure de Cuivre

(CuCN)
15 - 25 40 - 75 30 - 50

Cyanure de Sodium

(NaCN) total
25 - 40 - -

Cyanure de

Potassium (KCN) total
- 70 - 120 -

Cyanure Libre (en

NaCN ou KCN)
5 - 15 5 - 20 10 - 20

Hydroxyde de

Sodium/Potassium
2 - 8 15 - 30 7 - 15

Carbonate de

Sodium/Potassium
15 - 60 15 - 90 15 - 75

Sels de Rochelle 15 - 30 30 - 60 20 - 45

Sources : Données compilées à partir de[1][8][9][10][11][13]

Tableau 2 : Paramètres Opératoires
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Paramètre Bain de Strike Bain Haute Vitesse Bain en Tonneau

Température (°C) 40 - 55 60 - 80 40 - 60

Densité de Courant

Cathodique (A/dm²)
1.0 - 2.5 2.0 - 6.0 0.5 - 1.5

pH 11.0 - 12.5 12.0 - 13.0 11.5 - 12.8

Tension (V) 2 - 6 3 - 12 6 - 15

Efficacité Cathodique

(%)
30 - 60 60 - 95 40 - 70

Agitation Agitation cathodique
Agitation cathodique

modérée à vigoureuse

Rotation du tonneau

(3-8 RPM)

Anodes
Cuivre pur, sans

oxygène

Cuivre pur, sans

oxygène

Cuivre pur, sans

oxygène

Ratio Anode/Cathode 1:1 à 2:1 2:1 >2:1

Filtration
Continue

recommandée
Continue Continue

Sources : Données compilées à partir de[1][9][10][13][14][15]

Protocoles Expérimentaux
Protocole 1 : Préparation d'un Bain de Cuivrage Cyanuré
(10 L)

Préparation : Remplir une cuve de travail en acier revêtu de PVC ou PP avec 6 litres d'eau

déminéralisée tiède.[10]

Dissolution des Cyanures : Sous agitation mécanique et dans une hotte ventilée, ajouter

lentement 750 g de cyanure de potassium (KCN) jusqu'à dissolution complète.[12]

Ajout du Cyanure de Cuivre : Ajouter lentement 550 g de cyanure de cuivre (CuCN).[10]

[12] La solution doit devenir claire à mesure que le complexe se forme.
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Ajout de l'Alcali : Dissoudre lentement 150 g d'hydroxyde de potassium (KOH). L'opération

est exothermique.[12]

Ajout des Additifs : Dissoudre 450 g de Sels de Rochelle.

Ajustement Final : Compléter le volume à 10 litres avec de l'eau déminéralisée.[12]

Homogénéiser la solution.

Analyse et Correction : Prélever un échantillon pour analyse. Ajuster la concentration de

cyanure libre et le pH si nécessaire. Le pH peut être augmenté avec du KOH ou diminué

avec une solution d'acide tartrique.[10]

Mise en Température : Chauffer le bain à la température de travail désirée (ex: 60 °C).

Protocole 2 : Procédure de Galvanoplastie (Couche de
Strike sur Acier)

Dégraissage : Immerger la pièce en acier dans un bain de dégraissage électrolytique alcalin

(ex: solution de soude caustique, carbonate de sodium, phosphate trisodique) à température

ambiante pendant 5 minutes avec une densité de courant de 5-10 A/dm².[9]

Rinçage : Rincer abondamment la pièce à l'eau déminéralisée en cascade (3 bains

successifs) pour éliminer toute trace de la solution de dégraissage.[9]

Décapage/Activation : Immerger la pièce dans une solution d'acide chlorhydrique (10-20%

v/v) ou sulfurique (5-10% v/v) pendant 30 à 60 secondes pour éliminer les oxydes de

surface.

Rinçage : Rincer de nouveau abondamment à l'eau déminéralisée.

Cuivrage de Strike : Transférer rapidement la pièce dans le bain de cuivrage de strike (voir

Tableau 1). Appliquer une densité de courant de 1.5 - 2.5 A/dm² pendant 2 à 5 minutes.[1]

Une agitation cathodique est recommandée.

Rinçage : Rincer immédiatement et abondamment à l'eau déminéralisée.
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Étape suivante : La pièce est maintenant prête pour un dépôt de cuivre plus épais (par

exemple dans un bain acide ou un bain cyanuré haute vitesse) ou pour un autre dépôt

métallique (nickel, etc.).[1]

Séchage : Si le cuivrage est la couche finale, rincer dans un bain d'eau chaude puis sécher

à l'air chaud ou par centrifugation.
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Schéma du flux de travail pour la galvanoplastie au cyanure de cuivre.
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Équilibres dans le Bain Électrolytique
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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